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Compound of Interest

Methylamino-peg2-acid
Compound Name:

hydrochloride salt
Cat. No.: B8124184

Get Quote

Executive Summary & Compound Profile

Proper disposal of Methylamino-PEG2-acid hydrochloride (CAS: 1807503-87-2) requires
understanding its dual nature as both a hydrophilic polymer derivative and an ionizable salt.
While often classified as non-hazardous under GHS for transport, its functional groups
(secondary amine, carboxylic acid) dictate specific waste stream segregation to prevent

downstream incompatibility in bulk waste tanks.

This guide replaces generic "dump it" mentalities with a chemically grounded protocol ensuring
regulatory compliance (RCRA/EPA) and personnel safety.

Chemical Identity
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Property Detail
Chemical Name Methylamino-PEG2-acid hydrochloride
CAS Number 1807503-87-2

C

H

Molecular Formula
NO

[LIE2]EB1[4105]6][7] - HCl

) Secondary Amine (HCI salt), Carboxylic Acid,
Functional Groups

PEG Linker
Solubilit Highly soluble in water, DMSO, DMF;
olubili
Y Hygroscopic
o Aqueous solutions are acidic (pH ~3-5) due to
Acidity (pH)

HCI salt and carboxylic acid

Hazard Identification & Logic

Why this isn't "General Trash": Although this compound is not P-listed (acutely toxic), it cannot
be disposed of in sanitary sewers.

o Aquatic Toxicity: PEG derivatives can mobilize heavy metals in water systems due to
chelation properties, potentially bypassing standard wastewater treatment filtration.

o Chemical Incompatibility: As an amine hydrochloride, mixing this waste with strong oxidizers
(e.g., bleach, nitric acid) can generate hazardous byproducts.

o Hygroscopicity: The salt readily absorbs atmospheric moisture. If placed in a solid waste bin
without double-bagging, it can liquefy, compromising the structural integrity of cardboard
waste boxes.

Pre-Disposal Requirements

Personal Protective Equipment (PPE):
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e Gloves: Nitrile (0.11 mm minimum thickness).
e Eye Protection: Chemical splash goggles (ANSI 287.1).

o Respiratory: N95 mask if handling large quantities of dry powder to prevent inhalation of
acidic dust.

Spill Management:

o Small Dry Spills: Do not sweep vigorously (generates dust). Cover with a paper towel
dampened with water, then wipe up.

 Liquid Spills: Absorb with vermiculite or polypropylene pads. Do not use sawdust
(combustible).

Core Disposal Protocol
A. Solid Waste (Pure Compound)

Used for: Expired reagent, excess dry powder, or spilled solids.

» Containment: Transfer the solid material into a clear, sealable polyethylene bag. Crucial: Do
not dump loose powder directly into the bulk waste drum. The hygroscopic nature will cause
it to clump or liquefy, creating a "waste monolith" that is difficult to incinerate.

o Labeling: Apply a hazardous waste label.
o Constituents: "Methylamino-PEG2-acid HCI, 98%"[8]
o Hazard Checkbox: "Irritant”" (due to acidic nature).

e Segregation: Place the sealed bag into the Solid Chemical Waste drum.

B. Liquid Waste (Reaction Mixtures)

Used for: HPLC effluent, reaction mother liquors, or stock solutions.

Decision Logic:
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e Agueous Solutions: If dissolved in water/buffer.

o Adjust pH to 6-8 if the solution is highly acidic (< pH 2) before adding to bulk waste,
unless your facility has a dedicated "Acid Waste" stream.

o Stream: Aqueous Organic Waste (if <10% organic solvent) or Aqueous Toxic.
e Organic Solutions: If dissolved in DMSO, DMF, or DCM.[2][3][4]

o Stream: Organic Solvent Waste (Halogenated vs. Non-Halogenated depending on the
solvent).

o Warning: Do not mix with waste streams containing aldehydes or active esters if possible,
to prevent unwanted polymerization in the waste container.

C. Empty Containers

o Triple Rinse: Rinse the original bottle three times with a solvent capable of dissolving the
residue (Water or Ethanol).[3]

o Rinsate Disposal: Collect the first three rinses and dispose of them as Liquid Chemical
Waste.

o Defacing: Cross out the label and mark "EMPTY."

o Disposal: Place the clean, dry bottle in the glass recycling or general lab trash (consult local
EHS rules).

Visualized Workflows
Diagram 1: Waste Stream Decision Tree

Caption: Logical flow for determining the correct waste container based on solvent matrix and
physical state.
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Diagram 2: Container Decontamination Workflow
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Caption: Step-by-step protocol for rendering reagent bottles safe for general disposal.
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Compatibility & Storage Matrix

Chemical Class Compatibility Status Handling Note

Do not mix with Bleach, Nitric
Strong Oxidizers INCOMPATIBLE Acid, or Peroxides. Risk of
heat generation or toxic gas.[9]

Mixing with NaOH/KOH wiill

neutralize the HCI salt,

Strong Bases CAUTION ] )
potentially evolving heat and
freeing the amine (fishy odor).
Reacts with the amine group
(Schiff base formation),
Aldehydes AVOID ) o
causing polymerization in
waste containers.
Safe to mix, but will lower pH
Water COMPATIBLE
of the solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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